Cas no 2228120-16-7 (2-amino-2-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylacetic acid)

2-Amino-2-[1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropyl]acetic acid is a specialized cyclopropane-containing amino acid derivative with a pyrrole substituent. Its unique structure, featuring a cyclopropyl ring fused to a functionalized pyrrole moiety, makes it a valuable intermediate in medicinal chemistry and peptide research. The compound's rigid cyclopropane backbone and heterocyclic system enhance conformational stability, which is advantageous for designing bioactive molecules. Its amino acid functionality allows for incorporation into peptide chains, offering potential applications in drug discovery and enzyme inhibition studies. The presence of dimethyl-substituted pyrrole further contributes to its lipophilicity, influencing pharmacokinetic properties. This compound is particularly useful for probing structure-activity relationships in targeted therapeutic development.
2-amino-2-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylacetic acid structure
2228120-16-7 structure
Product Name:2-amino-2-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylacetic acid
CAS No:2228120-16-7
MF:C11H16N2O2
MW:208.256942749023
CID:5993398
PubChem ID:165790842
Update Time:2025-05-21

2-amino-2-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylacetic acid
    • 2-amino-2-[1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropyl]acetic acid
    • EN300-1792715
    • 2228120-16-7
    • Inchi: 1S/C11H16N2O2/c1-6-5-13-7(2)8(6)11(3-4-11)9(12)10(14)15/h5,9,13H,3-4,12H2,1-2H3,(H,14,15)
    • InChI Key: YTJBNEQTGWYSRD-UHFFFAOYSA-N
    • SMILES: OC(C(C1(C2C(C)=CNC=2C)CC1)N)=O

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 79.1Ų

2-amino-2-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylacetic acid Pricemore >>

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Additional information on 2-amino-2-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylacetic acid

2-Amino-2-[1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropyl]acetic Acid (CAS No. 2228120-16-7): A Comprehensive Overview

Introduction to the Compound

2-Amino-2-[1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropyl]acetic acid, identified by the CAS registry number 2228120-16-7, is a structurally complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique combination of functional groups, including an amino group, a cyclopropane ring, and a pyrrole moiety. The presence of these groups imparts versatile reactivity and bioactivity, making it a subject of interest in both academic and industrial research.

Structural Features and Synthesis

The molecular structure of CAS No. 2228120-16-7 is defined by its cyclopropane ring, which is substituted with an amino group and a pyrrole derivative. The pyrrole ring itself is substituted with two methyl groups at the 2 and 4 positions, adding further complexity to the molecule. This structure suggests potential for hydrogen bonding, aromatic interactions, and steric effects, all of which are critical in determining its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving palladium-catalyzed cross-coupling reactions and stereo-selective cyclopropanation techniques. Researchers have also explored the use of biocatalysts to enhance the yield and purity of this compound, aligning with the growing trend toward sustainable chemical synthesis.

Biological Activity and Applications

The biological activity of CAS No. 2228120-16-7 has been extensively studied in preclinical models. It has demonstrated potent inhibitory effects on various enzymes associated with inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, studies have highlighted its ability to modulate ion channels, suggesting potential applications in the treatment of neurological disorders such as epilepsy and chronic pain.

In recent years, researchers have also investigated its role as a building block in medicinal chemistry. Its unique structure allows for further functionalization, enabling the creation of novel drug candidates with enhanced pharmacokinetic profiles. For instance, derivatives of this compound have shown improved solubility and bioavailability when tested in animal models.

Current Research Trends and Future Directions

Ongoing research on CAS No. 2228120-16-7 is focused on understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate its binding interactions with target proteins. These studies are expected to provide insights into its therapeutic potential and guide the design of next-generation drugs.

Another area of active investigation is the exploration of its anti-cancer properties. Preliminary results indicate that this compound may inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and apoptosis. If validated in clinical trials, it could represent a novel approach to cancer therapy.

Conclusion

In summary, CAS No. 2289555999 ( CAS No: 555999) is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with cutting-edge synthetic methods and biological insights, positions it as a valuable tool in advancing modern medicine. As research continues to uncover its full spectrum of applications, this compound is poised to make meaningful contributions to the field of pharmacology.

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